Cas no 4077-76-3 (3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate)

• Product Name: 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate
• CAS No: 4077-76-3
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD00975602
• CID: 1038088
• PubChem ID: 1484491
• Update Time: 2025-05-19

3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1H-pyrazole-3,5-dicarboxylate
• 1H-pyrazole-3,5-dicarboxylic acid dimethyl ester
• 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate
• DimethylPyrazole-3,5-dicarboxylate
• dimethylpyrazoledicarboxylate
• Pyrazol-3,5-dicarbonsaeure-dimethylester
• pyrazole-3,5-dicarboxylic acid dimethyl ester
• 3,5-Bis(methoxycarbonyl)pyrazole
• 3,5-Dicarbomethoxypyrazole
• 1H-Pyrazole-3,5-dicarboxylic acid 3,5-dimethyl ester
• Dimethyl 3,5-pyrazoledicarboxylate
• Dimethyl Pyrazole-3,5-dicarboxylate
• MLS000694894
• 1H-Pyrazole-3,5-dicarboxylic acid, dimethyl ester
• SMR000334768
• Dimethyl1H-pyrazole-3,5-dicarboxylate
• 3,5-bis(methoxyformyl)pyrazole
• BDBM75021
• cid_1484491
• SIPQVJNEQSWAOK-UHFFFAOYSA-N
• HMS2663G05
• dimethyl-3,5-pyrazoledicarboxylate
• SBB09012
• SBB090123
• 5546AB
• CHEMBL1584353
• AKOS005070955
• DB-070085
• SCHEMBL68056
• DIMETHYL 1H-PYRAZOL-3,5-DICARBOXYLATE
• 3,5-pyrazole dicarboxylic acid dimethyl ester
• MFCD00975602
• STL583839
• J-520347
• AMY3050
• Dimethyl 1H-pyrazole-3 pound not5-dicarboxylate
• 3,5-pyrazoledicarboxylic acid dimethyl ester
• SY027831
• EN300-103931
• 7M-731
• DTXSID60363300
• 4077-76-3
• Z1201620743
• CS-W000535
• A873229
• F1907-2589

• MDL： MFCD00975602
• Inchi： 1S/C7H8N2O4/c1-12-6(10)4-3-5(9-8-4)7(11)13-2/h3H,1-2H3,(H,8,9)
• InChI Key： SIPQVJNEQSWAOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)OC)=NN1)=O

Computed Properties

• Exact Mass: 184.04800
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Experimental Properties

• Density: 1.346
• Melting Point: 151-152 ºC
• Boiling Point: 344 ºC
• Flash Point: 162 ºC
• PSA: 81.28000
• LogP: -0.01710

3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate Security Information

• Hazard Statement： H315-H319-H335
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate

Recent Advances in the Study of 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate (CAS: 4077-76-3) in Chemical Biology and Pharmaceutical Research

The compound 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate (CAS: 4077-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core and carboxylate functional groups, has demonstrated promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, as well as its role in modulating various biochemical pathways.

One of the most notable advancements in the study of 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate is its application in the design of enzyme inhibitors. Researchers have identified its ability to bind selectively to specific enzyme active sites, making it a valuable scaffold for the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the compound's binding mechanism, providing a foundation for further optimization.

In addition to its inhibitory properties, 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate has been investigated for its role in metal-organic frameworks (MOFs) and coordination chemistry. Its carboxylate groups enable the formation of stable complexes with transition metals, which have potential applications in catalysis and drug delivery. A recent publication in ACS Applied Materials & Interfaces demonstrated the use of this compound in the synthesis of luminescent MOFs, which could be employed for bioimaging and sensing purposes. These findings underscore the compound's multifunctionality and its potential to bridge the gap between chemical synthesis and biomedical applications.

Another area of active research involves the derivatization of 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate to enhance its pharmacological profile. Researchers have synthesized a series of analogs with modified substituents to improve bioavailability and target specificity. For example, a 2022 study in Bioorganic & Medicinal Chemistry reported the development of water-soluble derivatives with enhanced anti-proliferative activity against cancer cell lines. These derivatives were evaluated using in vitro and in vivo models, revealing their potential as lead compounds for oncology drug development.

Despite these promising developments, challenges remain in the clinical translation of 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate-based therapies. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3,5-dimethyl 1H-pyrazole-3,5-dicarboxylate (CAS: 4077-76-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to material science, highlight its significance in advancing both fundamental and applied science. Continued exploration of its properties and derivatives is expected to yield innovative solutions for unmet medical needs.